Cas no 1654-66-6 (Cyclohexanecarboxylic acid, 2-hydroxy-, (1S-trans)-)

• Product Name: Cyclohexanecarboxylic acid, 2-hydroxy-, (1S-trans)-
• CAS No: 1654-66-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 3807773
• PubChem ID: 40478898
• Update Time: 2025-05-20

Cyclohexanecarboxylic acid, 2-hydroxy-, (1S-trans)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-hydroxy-, (1S-trans)-
• (1S,2S)-2-Hydroxycyclohexane-1-carboxylic acid
• (1S,2S)-2-Hydroxy-cyclohexanecarboxylic acid
• (1S,2S)-2-hydroxycyclohexane-1-carboxylicacid
• 1654-66-6
• SCHEMBL7081889
• AKOS006376624
• EN300-7327426

• Inchi： 1S/C7H12O3/c8-6-4-2-1-3-5(6)7(9)10/h5-6,8H,1-4H2,(H,9,10)/t5-,6-/m0/s1
• InChI Key： SNKAANHOVFZAMR-WDSKDSINSA-N
• SMILES： O[C@H]1CCCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanecarboxylic acid, 2-hydroxy-, (1S-trans)-

Cyclohexanecarboxylic Acid, 2-Hydroxy-, (1S-trans)-: A Comprehensive Overview

Cyclohexanecarboxylic acid, 2-hydroxy-, (1S-trans)-, also known by its CAS number 1654-66-6, is a versatile organic compound with significant applications in various fields. This compound is characterized by its cyclohexane ring structure, a carboxylic acid group, and a hydroxyl group positioned at the 2nd carbon. The (1S-trans) configuration denotes its specific stereochemistry, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of cyclohexanecarboxylic acid derivatives in the development of novel materials and pharmaceuticals. For instance, researchers have explored the use of this compound as a building block for synthesizing advanced polymers with enhanced mechanical properties. The hydroxyl group in the molecule allows for easy functionalization, making it an ideal candidate for tailoring materials to specific applications.

In the field of drug discovery, cyclohexanecarboxylic acid derivatives have shown promise as bioisosteres for existing drugs. By replacing certain functional groups with those present in this compound, scientists can potentially improve drug efficacy and reduce side effects. Recent research has focused on modifying the stereochemistry of the compound to optimize its pharmacokinetic properties.

The synthesis of cyclohexanecarboxylic acid, 2-hydroxy-, (1S-trans)- has also been a topic of interest in green chemistry. Traditional methods often involve multiple steps and hazardous reagents. However, recent advancements have introduced more sustainable approaches, such as enzymatic catalysis and microwave-assisted synthesis, which reduce waste and energy consumption.

In terms of applications, this compound is widely used in the production of specialty chemicals, including surfactants and lubricants. Its ability to form stable emulsions makes it particularly valuable in the cosmetics industry. Recent studies have demonstrated its effectiveness as a humectant in skin care products, where it helps retain moisture and improve skin barrier function.

The physical properties of cyclohexanecarboxylic acid derivatives are highly dependent on their molecular structure. The presence of both hydrophilic (carboxylic acid and hydroxyl groups) and hydrophobic (cyclohexane ring) moieties gives this compound amphiphilic characteristics. This property is exploited in various industrial processes, such as oil recovery and wastewater treatment.

From an environmental perspective, understanding the biodegradation pathways of cyclohexanecarboxylic acid derivatives is essential for assessing their ecological impact. Recent research has shown that these compounds can be effectively degraded by microbial communities under aerobic conditions, reducing their persistence in natural systems.

In conclusion, cyclohexanecarboxylic acid, 2-hydroxy-, (1S-trans)- is a multifaceted compound with a wide range of applications across industries. Its unique structure and stereochemistry make it a valuable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new uses and improve synthetic methods, this compound is poised to play an even greater role in advancing science and technology.